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Compound of Interest

Compound Name: Dinotefuran DN Hydrochloride
CAS No.: 939773-22-5
Cat. No.: B1532961
Get Quote
. J

Product Identification & Core Chemistry

CRITICAL WARNING: Before proceeding, verify your compound. Dinotefuran DN
Hydrochloride is NOT the parent insecticide Dinotefuran.[1]

¢ Dinotefuran (Parent): 1-methyl-2-nitro-3-(tetrahydro-3-furylmethyl)guanidine (Nitroguanidine
group).[2][3]

+ Dinotefuran DN (Metabolite): 1-methyl-3-(tetrahydro-3-furylmethyl)guanidine hydrochloride
(Desnitro-guanidine group).[2]

The "DN" designation typically refers to the DesNitro metabolite (also known as MNG), often
used as an analytical standard for residue analysis. The hydrochloride salt form is used to
stabilize the basic guanidine moiety.
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Dinotefuran DN HCI

Feature Dinotefuran (Parent) .
(Metabolite)
CAS No. 165252-70-0 939773-22-5 (HCl salt)
Nitroguanidine ( Guanidine (
Active Group
) )
o o o Basic moiety (stabilized as
Acidity/Basicity Neutral/Weakly Acidic o
acidic salt)
] o ] Analytical Standard /
Primary Use Insecticide (Agrochemical)

Metabolite Tracking

Troubleshooting Guide: Solubility & Reconstitution

Issue:*My compound turns into a sticky oil or is difficult to weigh.”

Root Cause: Hygroscopicity. Dinotefuran DN Hydrochloride is highly hygroscopic.[2] The
removal of the electron-withdrawing nitro group makes the guanidine nitrogen more available to
hydrogen bonding with atmospheric water.[2]

Protocol: Handling & Weighing

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation.

e Environment: Weigh only in a humidity-controlled environment (<30% RH) or a glove box.

o Static Charge: Use an anti-static gun if the powder disperses; however, this compound often
presents as a gum/oil if moisture has entered.

» Solvent Choice:
o Recommended: Water (High solubility), Methanol, DMSO.
o Avoid: Non-polar solvents (Hexane, Toluene) — the salt form will not dissolve.

Issue:“Precipitation occurs when adding the stock solution to my assay buffer.”

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1532961/docs?utm_src=pdf-body#technical-support-center-dinotefuran-dn-hydrochloride-stability-handling-1
https://pubchem.ncbi.nlm.nih.gov/compound/Dinotefuran
https://pubchem.ncbi.nlm.nih.gov/compound/Dinotefuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Root Cause: pH Shock (Free Base Formation). You are dissolving a Hydrochloride salt.[2] It is
acidic in water.[2] If you spike this into a high pH buffer (pH > 9), you may deprotonate the
guanidine, reverting it to the free base, which has different solubility properties and may
precipitate or degrade.

Protocol: Safe Reconstitution

o Stock Solution: Prepare a 10-50 mM stock in DMSO or Methanol. These solvents suppress
ionization issues during storage.[2]

o Working Solution: Dilute the stock into your aqueous buffer. Ensure the final organic solvent
concentration is <1% (v/v) to avoid cytotoxicity in biological assays.[2]

Stability in Solution (pH & Temperature)

Issue:“l see extra peaks in my LC-MS chromatogram after 24 hours.”

Root Cause: Hydrolysis & Cyclization. While the parent Dinotefuran is relatively stable to
hydrolysis (pH 4-9), the DN metabolite is more reactive due to the free guanidine group. It can
degrade into the Urea metabolite (UF) or undergo ring cleavage under extreme pH.[2]

Stability Data Matrix

Condition Stability Rating Recommendation

Optimal for storage.[2] The HCI

pH 2 — 6 (Acidic) High o )
salt maintains this naturally.[2]
Stable for <24 hours at Room
pH 7 (Neutral) Moderate
Temp.[2]
_ Avoid. Rapid hydrolysis to
pH > 9 (Alkaline) Low
Urea (UF) form.[2]
Store stocks at -20°C. Working
Temperature Temperature Sensitive solutions stable at 4°C for 1

week.
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Q: Can | freeze-thaw the stock solution? A: Limit freeze-thaw cycles to maximum 3 times.
Aliquot the stock immediately after preparation.[2] Repeated condensation introduces water,
accelerating hydrolysis.

Photostability

Issue:“The concentration drops when the autosampler tray is clear.”

Root Cause: Photolysis. Although the DN metabolite lacks the nitro chromophore (which makes
the parent highly UV-sensitive), the guanidine structure is still susceptible to photo-oxidation,
especially in solution.[2]

Protocol: Light Protection
o Glassware: ALWAYS use amber borosilicate glass vials.
e Lab Practice: Wrap clear reservoirs in aluminum foil.

e LC-MS: Ensure the autosampler is temperature-controlled (4°C) and dark.

Visualizing the Degradation Pathway

The following diagram illustrates the relationship between the parent compound, the DN
metabolite (your compound), and the downstream breakdown products.
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Figure 1: Degradation pathway showing the formation of Dinotefuran DN (Desnitro) and its
subsequent hydrolysis to the Urea form (UF) under alkaline conditions.[2]
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Frequently Asked Questions (FAQS)

Q: My LC-MS signal for Dinotefuran DN is weak compared to the parent. Why? A: The "DN"
metabolite lacks the nitro group, which significantly alters its ionization efficiency in
Electrospray lonization (ESI).

o Action: Optimize declustering potential (DP) and collision energy (CE) specifically for the
amine/guanidine transition. Do not use the same parameters as the parent Dinotefuran.

e Mode: Operate in Positive lon Mode (ESI+). The basic guanidine protonates easily (

).[2]

Q: Can | use this standard to quantify the parent Dinotefuran? A:No. They are chemically
distinct. You can only use Dinotefuran DN HCI to quantify the presence of the metabolite in
your samples.

Q: What is the shelf life of the solid powder? A: If stored at -20°C with a desiccant, the shelf life
is typically 2 years. If the powder has turned into a gum, purity must be re-verified by NMR or
HPLC before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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